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Compound of Interest

Compound Name: Butyl 2-chloropropanoate

CAS No.: 54819-86-2

Cat. No.: B1266183

Get Quote

Technical Profile: Butyl 2-Chloropropanoate
Executive Summary & Chemical Identity[1]
Butyl 2-chloropropanoate (CAS: 54819-86-2), also known as n-butyl 2-chloropropionate, is a

specialized ester intermediate critical to the synthesis of chiral herbicides (aryloxypropionates)

and pharmaceutical building blocks. Distinguished by its chiral center at the

-carbon, this molecule serves as a versatile electrophile in nucleophilic substitution reactions
and a substrate for enzymatic kinetic resolutions.

This guide synthesizes the physicochemical profile, spectroscopic data, and manufacturing

protocols for Butyl 2-chloropropanoate, designed to support laboratory optimization and

scale-up feasibility.
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Parameter Detail

IUPAC Name Butyl 2-chloropropanoate

CAS Registry Number 54819-86-2

Molecular Formula

Molecular Weight 164.63 g/mol

SMILES CCCCOC(=O)C(C)Cl

Structure
Chiral center at C2 (Available as Racemic, (R),

or (S))

Physical Property Landscape
The following data aggregates experimental values from standard thermophysical databases

(Landolt-Börnstein) and safety data sheets.

Thermophysical Data[2]
Property Value Conditions / Notes

Physical State Liquid Colorless to pale yellow

Boiling Point 184.5 ± 8.0 °C @ 760 mmHg [1]

Boiling Point (Reduced) 71–73 °C @ 10 Torr [2]

Density 1.02 ± 0.02 g/cm³
@ 20 °C (Estimated vs.

homologs)

Refractive Index (

)
1.4230 @ 20 °C, 589 nm [3]

Flash Point 74.5 ± 9.1 °C Closed Cup [1]

Vapor Pressure 0.7 ± 0.4 mmHg @ 25 °C [1]

Solubility Immiscible in Water Soluble in DCM, EtOH, EtOAc
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Expert Insight: The refractive index (1.4230) is a critical quality attribute (CQA) for assessing

purity during distillation. A deviation >0.002 often indicates the presence of unreacted butanol (

) or 2-chloropropionic acid (

).

Structural Characterization (Spectroscopy)[7][8]
Accurate structural verification is essential, particularly for distinguishing the product from non-

chlorinated analogs (e.g., butyl propionate).

H-NMR Interpretation (300 MHz, )
The presence of the chlorine atom at the

-position induces a significant downfield shift and distinct splitting patterns.
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Position
Shift (

, ppm)
Multiplicity Integration Assignment

C2-H (

-CH)
4.42

Quartet (

Hz)
1H

Characteristic

deshielded

proton adjacent

to Cl and C=O.

O-CH2 4.18
Triplet (

Hz)
2H

Ester methylene

protons.

C3-H (

-CH3)
1.72

Doublet (

Hz)
3H

Methyl group

coupled to the

-proton.

Butyl-CH2 1.63 Quintet 2H Butyl chain (C2').

Butyl-CH2 1.39 Sextet 2H Butyl chain (C3').

Butyl-CH3 0.94 Triplet 3H Terminal methyl.

Infrared (IR) Spectroscopy
C=O Stretch: 1745–1755 cm⁻¹ (Strong, Ester carbonyl).

C-O Stretch: 1180–1200 cm⁻¹.

C-Cl Stretch: 600–800 cm⁻¹ (Distinctive fingerprint region band, absent in butyl propionate).

Synthesis & Manufacturing Protocols
Two primary pathways exist: Chemical Esterification (for racemic product) and Enzymatic

Resolution (for chiral purity).

Protocol A: Acid-Catalyzed Esterification (Racemic)
Target: High-throughput synthesis of racemic intermediate.

Reagents: 2-Chloropropionic acid (1.0 eq), n-Butanol (1.2 eq),
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(cat. 1 mol%) or p-TSA.

Setup: Dean-Stark apparatus to remove water azeotropically.

Procedure:

Reflux mixture in toluene or benzene (or neat with excess butanol) at 110–120 °C.

Monitor water collection.[1] Reaction is complete when water evolution ceases (~4–6

hours).

Workup: Wash with sat.

(remove acid), then Brine. Dry over

.

Purification: Vacuum distillation (bp ~72 °C @ 10 Torr).

Protocol B: Enzymatic Kinetic Resolution (Chiral)
Target: Isolation of (S)-Butyl 2-chloropropanoate with >95% ee.

This method utilizes the stereoselectivity of lipases (e.g., Candida antarctica Lipase B or

Porcine Pancreatic Lipase) to hydrolyze one enantiomer preferentially.

System: Biphasic system (Phosphate buffer pH 7.0 / Organic solvent) or neat organic phase

with immobilized enzyme.

Mechanism: The lipase preferentially hydrolyzes the (R)-ester back to the acid, leaving the

(S)-ester intact.

Workflow Visualization:

Racemic Butyl
2-Chloropropanoate

Hydrolysis
(pH 7.2 Buffer, 30°C)

Biocatalyst
(Porcine Pancreatic Lipase)

Catalyst
Phase Separation

& Extraction
Conversion ~50%

(S)-Butyl 2-chloropropanoate
(Unreacted Ester)

Organic Phase
(DCM/Hexane)

(R)-2-Chloropropionic Acid
(Hydrolyzed Product)

Aqueous Phase
(Acidified)
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Click to download full resolution via product page

Figure 1: Kinetic resolution workflow separating the (S)-ester from the (R)-acid byproduct.

Handling, Safety & Stability
Butyl 2-chloropropanoate is an alkylating agent and must be handled with rigorous safety

protocols.

Hazard Classification:

Flammable Liquid (Category 3): Flash point ~74.5 °C.

Skin/Eye Irritant: Potential lachrymator due to

-chloro functionality.

Storage Stability:

Store under inert atmosphere (

) to prevent hydrolysis.

Avoid strong bases (triggers saponification or elimination to acrylates).

Shelf Life: 12–24 months if kept dry and cool (<25 °C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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